6-(Methylsulfonyl)nicotinimidamide hydrochloride

• Molecular Formula: C7H10ClN3O2S
• Molecular Weight: 235.69 g/mol
• IUPAC Name: 6-methylsulfonylpyridine-3-carboximidamide;hydrochloride
• InChI: InChI=1S/C7H9N3O2S.ClH/c1-13(11,12)6-3-2-5(4-10-6)7(8)9;/h2-4H,1H3,(H3,8,9);1H
• InChI Key: ITBDPKIMBMHVRR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC=C(C=C1)C(=N)N.Cl

Description

6-(Methylsulfonyl)nicotinimidamide hydrochloride is a chemical compound with the molecular formula C7H10ClN3O2S and a molecular weight of 235.69 g/mol . This compound is primarily used in research and development within the fields of chemistry and pharmacology .

Preparation Methods

The synthesis of 6-(Methylsulfonyl)nicotinimidamide hydrochloride involves several steps. One common method includes the reaction of nicotinic acid derivatives with methylsulfonyl chloride under controlled conditions . The reaction typically requires a base such as triethylamine to neutralize the hydrochloric acid formed during the process . Industrial production methods often involve large-scale synthesis using automated reactors to ensure consistency and purity .

Chemical Reactions Analysis

6-(Methylsulfonyl)nicotinimidamide hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or hydrogen peroxide under acidic conditions.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur with halides or other nucleophiles in the presence of a suitable catalyst.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

6-(Methylsulfonyl)nicotinimidamide hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-(Methylsulfonyl)nicotinimidamide hydrochloride involves its interaction with specific molecular targets and pathways. It is believed to inhibit certain enzymes or receptors, leading to changes in cellular processes . The exact molecular targets and pathways are still under investigation .

Comparison with Similar Compounds

6-(Methylsulfonyl)nicotinimidamide hydrochloride can be compared with other nicotinic acid derivatives, such as:

Nicotinamide: A well-known compound with similar structural features but different biological activities.

Nicotinic acid: Another related compound used in the treatment of hyperlipidemia.